Cas no 1083171-75-8 (N-tert-butyl-1-(3,5,6-trimethylpyrazin-2-yl)methanimine oxide)

• Product Name: N-tert-butyl-1-(3,5,6-trimethylpyrazin-2-yl)methanimine oxide
• CAS No: 1083171-75-8
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• MDL: MFCD30738714
• CID: 2083405
• PubChem ID: 25141224
• Update Time: 2025-06-07

N-tert-butyl-1-(3,5,6-trimethylpyrazin-2-yl)methanimine oxide Chemical and Physical Properties

Names and Identifiers

• 2-Propanamine, 2-methyl-N-[(3,5,6-trimethyl-2-pyrazinyl)methylene]-, N-oxide
• N-tert-butyl-1-(3,5,6-trimethylpyrazin-2-yl)methanimine oxide
• (Z)-tert-Butyl(oxido)[(3,5,6-trimethylpyrazin-2-yl)methylidene]azanium
• CN9R99CCZ4
• CHEBI:133247
• CHEMBL482408
• SCHEMBL1191837
• N-tert-butyl(3,5,6-trimethylpyrazin-2-yl)methanimine N-oxide
• P20659
• TETRAMETHYLPYRAZINE NITRONE
• PS-18241
• 1083171-75-8
• 2-(((1,1-Dimethylethyl)oxidoimino)methyl)-3,5,6-trimethylpyrazine
• 2-(((1,1-DIMETHYLETHYL)OXIDOIMINO)-METHYL)-3,5,6-TRIMETHYLPYRAZINE
• 2-[[(1,1-Dimethylethyl)oxidoimino]-methyl]-3,5,6-tri-methylpyrazine
• (Z)-N-tert-Butyl-1-(3,5,6-trimethylpyrazin-2-yl)methanimine oxide
• 2134651-99-1
• TBN
• 2-[[(1,1-Dimethylethyl)oxidoimino]methyl]-3,5,6-trimethylpyrazine
• DOMTP cpd
• starbld0028145

• MDL： MFCD30738714
• Inchi： 1S/C12H19N3O/c1-8-9(2)14-11(10(3)13-8)7-15(16)12(4,5)6/h7H,1-6H3/b15-7-
• InChI Key： BESRYENXPUCIID-CHHVJCJISA-N
• SMILES： [O-]/[N+](=C\C1C(C)=NC(C)=C(C)N=1)/C(C)(C)C

Computed Properties

• Exact Mass: 221.152812238g/mol
• Monoisotopic Mass: 221.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on N-tert-butyl-1-(3,5,6-trimethylpyrazin-2-yl)methanimine oxide

N-tert-Butyl-1-(3,5,6-Trimethylpyrazin-2-yl)methanimine Oxide (CAS No. 1083171-75-8): An Overview of Its Properties, Applications, and Recent Research

N-tert-butyl-1-(3,5,6-trimethylpyrazin-2-yl)methanimine oxide (CAS No. 1083171-75-8) is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of oximes, which are known for their reactivity and versatility in various chemical reactions. In this article, we will delve into the chemical structure, physical properties, synthesis methods, and recent research developments surrounding this compound.

Chemical Structure and Physical Properties

The molecular formula of N-tert-butyl-1-(3,5,6-trimethylpyrazin-2-yl)methanimine oxide is C₁₂H₂₀N₃O. The compound features a pyrazine ring substituted with three methyl groups at positions 3, 5, and 6. The tert-butyl group is attached to the nitrogen atom of the methanimine oxide moiety. This unique structure confers several interesting properties to the compound. For instance, the presence of the tert-butyl group provides steric hindrance, which can influence the reactivity and stability of the molecule. The oxime functional group is known for its ability to participate in various chemical reactions, such as nucleophilic addition and reduction.

The physical properties of N-tert-butyl-1-(3,5,6-trimethylpyrazin-2-yl)methanimine oxide include its melting point, boiling point, and solubility in different solvents. While specific data may vary depending on the source and method of determination, typical values for these properties can be found in scientific literature and databases. The compound is generally soluble in organic solvents such as ethanol and acetone but has limited solubility in water.

Synthesis Methods

The synthesis of N-tert-butyl-1-(3,5,6-trimethylpyrazin-2-yl)methanimine oxide can be achieved through several routes. One common method involves the reaction of tert-butylamine with 3,5,6-trimethylpyrazine-2-carbaldehyde followed by oxidation to form the oxime. This process typically involves the use of an oxidizing agent such as hydrogen peroxide or sodium hypochlorite. Another approach involves the reaction of tert-butylamine with a suitable nitrile derivative followed by hydrolysis to form the aldehyde intermediate before oxidation to the oxime.

The choice of synthesis method depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing oximes. For example, using catalytic amounts of metal complexes or enzymes can reduce waste and improve sustainability.

Applications in Medicinal Chemistry

N-tert-butyl-1-(3,5,6-trimethylpyrazin-2-yl)methanimine oxide has shown promise in various medicinal chemistry applications due to its unique structural features and reactivity. One area of interest is its potential as a lead compound for drug discovery. The pyrazine ring system is known for its biological activity and has been found in several clinically approved drugs. The tert-butyl group can enhance lipophilicity and improve pharmacokinetic properties.

Recent studies have explored the use of similar compounds as inhibitors of specific enzymes involved in disease pathways. For instance, compounds with a pyrazine core have been investigated for their ability to inhibit enzymes such as carbonic anhydrase and matrix metalloproteinases (MMPs). These enzymes play crucial roles in conditions such as glaucoma and cancer metastasis.

Recent Research Developments

The scientific community continues to explore new applications and properties of N-tert-butyl-1-(3,5,6-trimethylpyrazin-2-yl)methanimine oxide. A notable study published in a leading chemistry journal investigated the use of this compound as a precursor for synthesizing novel materials with enhanced mechanical properties. The researchers found that by incorporating this oxime into polymer networks, they could achieve improved strength and flexibility compared to traditional materials.

Another area of active research is the use of oximes as ligands in coordination chemistry. A recent study demonstrated that N-tert-butyl-1-(3,5,6-trimethylpyrazin-2-yl)methanimine oxide can form stable complexes with transition metals such as copper and zinc. These complexes exhibit interesting electronic properties and have potential applications in catalysis and materials science.

Conclusion

In conclusion, N-tert-butyl-1-(3,5,6-trimethylpyrazin-2-yl)methanimine oxide (CAS No. 1083171-75-8) is a versatile compound with a unique chemical structure that offers numerous opportunities for research and application in various fields. Its physical properties make it suitable for use in organic synthesis and materials science. Moreover, its potential as a lead compound in medicinal chemistry highlights its importance in drug discovery efforts. As research continues to advance, it is likely that new applications and insights into this fascinating molecule will emerge.